Cas no 3783-06-0 (2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione)

2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione structure
3783-06-0 structure
Product name:2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione
CAS No:3783-06-0
MF:C14H12N4O2S
MW:300.335680961609
CID:2824764
PubChem ID:135677703

2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3273972
    • DTXSID20566678
    • 3783-06-0
    • 2-Methyl-5-[(1-phenyl-2,3-dihydro-1H-tetrazol-5-yl)sulfanyl]cyclohexa-2,5-diene-1,4-dione
    • Inchi: InChI=1S/C14H12N4O2S/c1-9-7-12(20)13(8-11(9)19)21-14-15-16-17-18(14)10-5-3-2-4-6-10/h2-8,19-20H,1H3
    • InChI Key: WZXMCNSECDQCCW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 300.06809681Da
  • Monoisotopic Mass: 300.06809681Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 109Ų

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